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Compound of Interest

Compound Name: 1-Methoxycyclopropan-1-ol

Cat. No.: B15489061

Technical Support Center: 1-
Methoxycyclopropan-1-ol

This guide provides essential information for the safe handling and storage of 1-
Methoxycyclopropan-1-ol. Please review this document thoroughly before use. The following
information is based on available safety data for structurally similar compounds and should be
used as a primary guideline.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Methoxycyclopropan-1-ol?

Based on data for the closely related compound 1-Methylcyclopropan-1-ol, 1-
Methoxycyclopropan-1-ol should be handled as a flammable liquid that is harmful if
swallowed and can cause serious eye damage.[1]

Q2: What personal protective equipment (PPE) should | wear when handling this compound?
Always wear appropriate personal protective equipment, including:
o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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» Skin Protection: A lab coat or other protective clothing to prevent skin contact.

Q3: How should I properly store 1-Methoxycyclopropan-1-ol?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2] It is

crucial to keep it away from heat, sparks, open flames, and other sources of ignition.

Q4: What should | do in case of a spill?

In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources
of ignition. Use an inert absorbent material to contain the spill, and then collect it in a suitable

container for disposal.

Q5: What is the appropriate fire extinguishing method for this compound?

For fires involving 1-Methoxycyclopropan-1-ol, use a dry chemical, carbon dioxide, alcohol-
resistant foam, or water spray. Do not use a direct stream of water, as it may spread the fire.

Troubleshooting Guide

Issue

Possible Cause

Recommended Action

Compound has changed color

or developed an odor.

Potential degradation or

contamination.

Do not use the compound.
Dispose of it according to your
institution's hazardous waste

guidelines.

Precipitate has formed in the

solution.

The compound may have
fallen out of solution due to

temperature fluctuations.

Gently warm the solution to
see if the precipitate
redissolves. If it does not, the
compound may have

degraded.

Inconsistent experimental

results.

This could be due to improper
storage leading to degradation,

or contamination.

Ensure the compound is
stored as recommended. If
issues persist, consider using

a fresh batch of the compound.

Quantitative Data Summary
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The following table summarizes key quantitative data based on the closely related compound,
1-Methylcyclopropan-1-ol. These values should be considered as estimates for 1-
Methoxycyclopropan-1-ol.

Property Value Source
Molecular Formula C4H80 [1]
Molecular Weight 72.11 g/mol [1]
Boiling Point 83.9 £ 8.0 °C (at 760 Torr) [3]
Flash Point 18.6 +10.9 °C [3]
Density 1.050 + 0.06 g/cms3 (at 20°C) [3]

Experimental Protocols

Detailed experimental protocols should be developed and approved by your institution's safety
committee. Always perform a risk assessment before starting any new experiment.

Visual Guides
Handling and Storage Workflow
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Start: Receiving Compound

Gtore in a cool, dry, well-ventilated area away from ignition source9

:

Wear appropriate PPE (gloves, goggles, lab coat)

:

Use in a well-ventilated fume hood

:

@ispose of waste according to institutional guideline%

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and storage of 1-Methoxycyclopropan-1-ol.

Hazard Communication
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1-Methoxycyclopropan-1-ol

is a is causes
/ Primary Hazards \
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Caption: Key hazard classifications for compounds structurally similar to 1-
Methoxycyclopropan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15489061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

